Cas no 6938-02-9 (5,6-Dimethoxy-8-quinolinamine)

• Product Name: 5,6-Dimethoxy-8-quinolinamine
• CAS No: 6938-02-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 973617
• PubChem ID: 231558
• Update Time: 2025-04-19

5,6-Dimethoxy-8-quinolinamine Chemical and Physical Properties

Names and Identifiers

• SureCN423613; NSC27991; AC1Q56IA; AC1L5LYN; 5,6-dimethoxy-[8]quinolylamine; CTK5C9590; 5,6-Dimethoxy-[8]chinolylamin; HMS3079F19; AR-1G6211; MLS002639199; 8-amino-5,6-dimethoxyquinoline;
• 5,6-Dimethoxy-8-quinolinamine
• 5,6-dimethoxyquinolin-8-amine
• 6938-02-9
• starbld0030723
• SMR001548646
• SCHEMBL423613
• DTXSID00282788
• MLS002639199
• 5,6-dimethoxy-8-quinolinylamine
• HMS3079F19
• NSC-27991
• CHEMBL1699137
• 5,6-dimethoxy-8-aminoquinoline
• NSC27991
• NSC 27991;

• Inchi： 1S/C11H12N2O2/c1-14-9-6-8(12)10-7(11(9)15-2)4-3-5-13-10/h3-6H,12H2,1-2H3
• InChI Key： RDFZQTDLGKFDNB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C2C1=CC=CN=2)N)OC

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.222
• Melting Point: NA
• Boiling Point: 380.2°C at 760 mmHg
• Flash Point: 183.7°C
• Refractive Index: 1.634
• PSA: 57.37
• LogP: 2.41540
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5,6-Dimethoxy-8-quinolinamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)